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Compound of Interest

Compound Name: 2-Methylhexacosane

Cat. No.: B075612 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 2-Methylhexacosane in a laboratory environment. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe and effective

management of this chemical.

Chemical Overview: 2-Methylhexacosane is a solid substance with the chemical formula

C27H56.[1][2] According to its Safety Data Sheet (SDS), it is not classified as a hazardous

material under the Globally Harmonized System (GHS).[3] Consequently, the handling and

safety procedures are straightforward, focusing on standard laboratory hygiene and practices.

Personal Protective Equipment (PPE)
While 2-Methylhexacosane is not considered hazardous, adherence to standard laboratory

safety protocols is recommended. The following table summarizes the suggested PPE for

handling this chemical.
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PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection Safety glasses or goggles

Recommended as a general

precaution in a laboratory

setting to protect from any

potential splashes or airborne

particles.

Skin Protection
Laboratory coat and

disposable gloves (e.g., nitrile)

A standard lab coat should be

worn to protect clothing. While

the substance is generally not

irritating to the skin, gloves are

recommended as good

laboratory practice to prevent

direct contact.[3] No specific

glove material is mandated,

but nitrile gloves offer good

general protection.[3]

Respiratory Protection Not required

Under normal handling

conditions, respiratory

protection is not necessary.[3]

Work should be conducted in a

well-ventilated area.

Operational Plan: Handling and Storage
Handling:

Follow usual precautionary measures for handling chemicals.[3]

Ensure good ventilation in the work area.

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:
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Keep the container tightly closed.[3]

Store in a dry, cool, and well-ventilated place.

Follow the storage information provided on the product insert.[3]

First-Aid Measures
In the event of exposure, the following first-aid measures are recommended:

After inhalation: Move the person to fresh air. If any complaints arise, consult a doctor.[3]

After skin contact: The product is generally not an irritant.[3] However, it is good practice to

wash the affected area with soap and water.

After eye contact: Rinse the opened eye for several minutes under running water.[3]

After swallowing: If symptoms persist, seek medical advice.[3]

Disposal Plan
Dispose of 2-Methylhexacosane and its packaging in accordance with official local, state, and

federal regulations.[3] No special disposal methods are required based on its non-hazardous

classification.

Experimental Workflow
The following diagram illustrates a standard workflow for handling 2-Methylhexacosane in a

laboratory setting.
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Caption: Workflow for Handling 2-Methylhexacosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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